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Compound of Interest

Compound Name: Dibutyl phthalate-d22

Cat. No.: B1436279

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and analytical
applications of Dibutyl phthalate-d22 (DBP-d22), a crucial internal standard for the accurate
quantification of Dibutyl phthalate (DBP). DBP is a widely used plasticizer and a compound of
significant interest in environmental monitoring, toxicology studies, and pharmaceutical analysis
due to its potential endocrine-disrupting properties. The use of a deuterated internal standard
like DBP-d22 is essential for achieving high accuracy and precision in analytical methods by
correcting for matrix effects and variations during sample preparation and analysis.

Commercial Suppliers and Product Specifications

Several reputable suppliers offer Dibutyl phthalate-d22 as an analytical standard. The
following tables summarize the key product specifications from prominent vendors to facilitate
comparison and procurement.

Supplier Information and Product Offerings
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Supplier Product Name Product Code CAS Number
Di-n-butyl Phthalate-
LGC Standards 422 TRC-D429496 358731-15-4
Di-n-butyl Phthalate-
CDN Isotopes D-5532 358731-15-4
d22
MedChemExpress Dibutyl phthalate-d22 HY-Y0304S1 358731-15-4
Detailed Product Specifications
. Available
Product ] Molecular Molecular Isotopic .
Supplier . . Quantitie = Format
Code Formula Weight Purity
TRC- LGC 300.48 Not 1mg, 2
C16D2204 » Neat
D429496 Standards g/mol specified mg, 10 mg
CeD4(COO
CDN 300.48 99 atom %
D-5532 CD2CD2C 0.1g Neat
Isotopes g/mol D
D2CDs)2
1mg, 5
mg, 10 mg,
HY- MedChem 300.48 Not
C16D2204 - 25 mg, 50 Neat
Y0304S1 Express g/mol specified
mg, 100

mg

The Importance of a Certificate of Analysis (CoA)

A Certificate of Analysis is a critical document that accompanies an analytical standard,

providing assurance of its quality and identity. While a specific CoA for Dibutyl phthalate-d22

was not publicly available, a typical CoA for a deuterated phthalate standard would include:

o Product Identification: Product name, catalog number, CAS number, and lot number.

e Chemical Information: Molecular formula, molecular weight, and chemical structure.

e Physical Properties: Appearance (e.g., colorless oil).
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e Analytical Data:

o Identity Confirmation: Methods used for structural confirmation, such as *H-NMR, 13C-
NMR, and Mass Spectrometry.

o Purity Assessment: Chromatographic purity determined by techniques like GC-MS or LC-
MS, often expressed as a percentage.

o Isotopic Enrichment: The percentage of deuterium incorporation (e.g., atom % D), which is
crucial for its function as an internal standard.

o Concentration (if sold as a solution): The precise concentration and the solvent used,
along with the uncertainty of the measurement.

Researchers should always request and review the CoA before using an analytical standard to
ensure it meets the requirements of their specific application.

Experimental Protocols: Quantification of Dibutyl
Phthalate

Dibutyl phthalate-d22 is primarily used as an internal standard in isotope dilution mass
spectrometry methods for the quantification of DBP in various matrices. Below are detailed
methodologies for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

This method is suitable for the analysis of DBP in environmental samples (e.g., water, soil) and
consumer products.

1. Sample Preparation (Liquid-Liquid Extraction)

e For Liquid Samples (e.g., Water):
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o To a 100 mL water sample, add a known amount of Dibutyl phthalate-d22 internal
standard solution (e.g., 100 pL of a 1 pg/mL solution in methanol).

o Add 30 mL of a suitable extraction solvent (e.g., hexane or dichloromethane).
o Shake vigorously for 2 minutes and allow the layers to separate.

o Collect the organic layer.

o Repeat the extraction twice more with fresh solvent.

o Combine the organic extracts and dry over anhydrous sodium sulfate.

o Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

e For Solid Samples (e.g., Soil, Plastic):

o

Weigh 1-5 g of the homogenized sample into a glass centrifuge tube.
o Spike with a known amount of Dibutyl phthalate-d22 internal standard.
o Add 10 mL of an appropriate extraction solvent (e.g., a mixture of hexane and acetone).
o Vortex for 1 minute, then sonicate for 15 minutes.
o Centrifuge at 3000 rpm for 10 minutes.
o Carefully transfer the supernatant to a clean tube.
o Repeat the extraction twice.
o Combine the extracts and concentrate to 1 mL.
2. GC-MS Instrumentation and Conditions
o Gas Chromatograph: Agilent 7890A GC or equivalent.

o Mass Spectrometer: Agilent 5977B MS or equivalent.
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e Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.

 Injector: Splitless mode, 250°C.

e Oven Temperature Program:

o Initial temperature: 60°C, hold for 1 minute.

o Ramp 1: 20°C/min to 220°C.

o Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

e Carrier Gas: Helium at a constant flow of 1.2 mL/min.

e MS lon Source: Electron lonization (El) at 70 eV.

e MS Quadrupole Temperature: 150°C.

e Acquisition Mode: Selected lon Monitoring (SIM).

o Dibutyl phthalate (DBP): m/z 149 (quantifier), 223, 278.

o Dibutyl phthalate-d22 (DBP-d22): m/z 167 (quantifier), 237, 300.

w

. Quantification

A calibration curve is constructed by analyzing a series of standards containing known
concentrations of native DBP and a constant concentration of DBP-d22. The ratio of the peak
area of the DBP quantifier ion to the DBP-d22 quantifier ion is plotted against the concentration
of DBP. The concentration of DBP in the samples is then determined from this calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol

This method is highly sensitive and suitable for the analysis of DBP and its metabolites in
biological matrices like plasma and urine.

1. Sample Preparation (Protein Precipitation for Plasma)
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To 100 pL of plasma in a microcentrifuge tube, add a known amount of Dibutyl phthalate-
d22 internal standard.

Add 300 pL of cold acetonitrile to precipitate proteins.
Vortex for 30 seconds.
Centrifuge at 13,000 rpm for 10 minutes at 4°C.
Transfer the supernatant to a clean vial for LC-MS/MS analysis.
. LC-MS/MS Instrumentation and Conditions
Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.
Mass Spectrometer: Waters Xevo TQ-S or equivalent triple quadrupole mass spectrometer.
Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 um) or equivalent.
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient:

o

0-1 min: 30% B

1-5 min: 30% to 95% B

[e]

5-6 min: 95% B

(¢]

o 6-6.1 min: 95% to 30% B

o 6.1-8 min: 30% B

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.
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« lonization: Electrospray lonization (ESI), positive mode.

e Acquisition Mode: Multiple Reaction Monitoring (MRM).
o DBP: Precursor ion m/z 279.2 — Product ions m/z 149.1 (quantifier), 104.1 (qualifier).
o DBP-d22: Precursor ion m/z 301.3 — Product ion m/z 167.1 (quantifier).

3. Quantification

Similar to the GC-MS method, a calibration curve is generated using the peak area ratios of the
analyte to the internal standard versus the analyte concentration.

Visualizing Analytical Workflows

The following diagrams, generated using the DOT language, illustrate the experimental
workflows and the logic of using an internal standard.

Data Processing

Click to download full resolution via product page

Caption: Workflow for Dibutyl Phthalate analysis using GC-MS with an internal standard.
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Caption: Logical diagram illustrating the principle of internal standard calibration.

 To cite this document: BenchChem. [A Technical Guide to Dibutyl Phthalate-d22 Analytical
Standard: Sourcing and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436279#commercial-suppliers-of-dibutyl-phthalate-
d22-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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